3-(2-furyl)-N-(4-isopropylphenyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(4-propan-2-ylphenyl)prop-2-enamide
• InChI: InChI=1S/C16H17NO2/c1-12(2)13-5-7-14(8-6-13)17-16(18)10-9-15-4-3-11-19-15/h3-12H,1-2H3,(H,17,18)/b10-9+
• InChI Key: NECDBQBYIWOGKW-MDZDMXLPSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

3-(2-furyl)-N-(4-isopropylphenyl)acrylamide is a chemical compound used in scientific research for various purposes. This compound is also known as FIA or Furylacrylamide and has a molecular formula of C18H20N2O2. In

Mechanism of Action

The mechanism of action of FIA involves its ability to bind to proteins and modify their conformation. FIA has been shown to bind to the active site of enzymes and inhibit their activity. Additionally, FIA has been shown to interact with DNA and cause DNA damage.
Biochemical and physiological effects:
FIA has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit cell proliferation. FIA has also been shown to have anti-inflammatory properties and reduce oxidative stress. Furthermore, FIA has been shown to modulate neurotransmitter release and affect neuronal activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using FIA in lab experiments is its fluorescent properties, which make it an excellent probe for studying protein-ligand interactions. Additionally, FIA has a high binding affinity for proteins, which makes it an excellent tool for studying enzyme kinetics. However, one of the major limitations of using FIA is its toxicity, which limits its use in vivo.

Future Directions

Related to FIA include the development of new synthesis methods and the exploration of its use in the development of new drugs and fluorescent probes.

Synthesis Methods

The synthesis of FIA involves the reaction of 4-isopropylphenylamine and 2-furoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with acryloyl chloride to obtain FIA. This method of synthesis is widely used in research laboratories and has been optimized for high yields.

Scientific Research Applications

FIA has been extensively used in scientific research for various purposes. It is commonly used as a fluorescent probe to study protein-ligand interactions, enzyme kinetics, and protein conformational changes. FIA is also used as a photosensitizer in photodynamic therapy for cancer treatment. Furthermore, FIA has been used to study the effects of various drugs on the central nervous system.